Cas no 845267-58-5 (1-(2-Aminopyrimidin-4-yl)-2-bromoethanone hydrobromide)

• Product Name: 1-(2-Aminopyrimidin-4-yl)-2-bromoethanone hydrobromide
• CAS No: 845267-58-5
• MF: C₆H₇Br₂N₃O
• MW: 296.947279214859
• CID: 2805312
• Update Time: 2023-08-07

1-(2-Aminopyrimidin-4-yl)-2-bromoethanone hydrobromide Chemical and Physical Properties

Names and Identifiers

• 1-(2-AMinopyriMidin-4-yl)-2-broMoethanone hydrobroMide
• 1-(2-aminopyrimidin-4-yl)-2-bromoethanone HBr
• 1-(2-Aminopyrimidin-4-yl)-2-bromoethan-1-one--hydrogen bromide (1/1)
• 1-(2-Aminopyrimidin-4-yl)-2-bromoethanone hydrobromide

• Inchi： 1S/C6H6BrN3O.BrH/c7-3-5(11)4-1-2-9-6(8)10-4;/h1-2H,3H2,(H2,8,9,10);1H
• InChI Key： SDADNLKASSSIDI-UHFFFAOYSA-N
• SMILES： BrCC(C1C=CN=C(N)N=1)=O.Br

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 153
• Topological Polar Surface Area: 68.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones